Cas no 1217862-74-2 (3-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic acid)

• Product Name: 3-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic acid
• CAS No: 1217862-74-2
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• MDL: MFCD15146521
• CID: 4686925
• Update Time: 2025-07-19

3-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[1-(tert-butoxycarbonyl)piperidin-3-yl]methoxy}benzoic acid
• 3-([1-(tert-butoxycarbonyl)piperidin-3-yl]methoxy)benzoic acid
• 3-((1-(tert-Butoxycarbonyl)piperidin-3-yl)methoxy)benzoic acid
• 3-{[1-(tert-Butoxycarbonyl)piperidin-3-yl]-methoxy}benzoic acid
• 3-([1-(tert-butoxycarbonyl)piperidin-3-yl] methoxy)benzoic acid
• 1-piperidinecarboxylic acid, 3-[(3-carboxyphenoxy)methyl]-, 1-(1,1-dimethylethyl) ester
• 3-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic acid

• MDL： MFCD15146521
• Inchi： 1S/C18H25NO5/c1-18(2,3)24-17(22)19-9-5-6-13(11-19)12-23-15-8-4-7-14(10-15)16(20)21/h4,7-8,10,13H,5-6,9,11-12H2,1-3H3,(H,20,21)
• InChI Key： IPFILXYOQWWBFO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)CC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 445
• Topological Polar Surface Area: 76.1

Additional information on 3-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic acid

Introduction to 3-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic acid (CAS No. 1217862-74-2)

3-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic acid, identified by its CAS number 1217862-74-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif that includes a piperidine ring and a tert-butoxycarbonyl (Boc) protecting group. The presence of these functional groups not only contributes to its chemical reactivity but also influences its potential biological activity, making it a valuable scaffold for drug discovery and development.

The piperidine moiety is a common pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and selectivity towards biological targets. In particular, piperidine derivatives have been extensively studied for their role in modulating enzyme inhibition and receptor interaction. The 1-(tert-Butoxycarbonyl)piperidin-3-yl part of the compound’s name indicates the presence of a Boc-protected piperidine, which is a crucial intermediate in peptide synthesis and drug development. The Boc group serves as an acylation protecting group, preventing unwanted side reactions while allowing for selective deprotection at later stages of synthesis.

The benzoic acid backbone provides the compound with additional pharmacological properties, such as metabolic stability and solubility characteristics that are favorable for oral administration. The methoxy group attached to the benzoic acid ring further modulates the electronic properties of the molecule, potentially influencing its interaction with biological targets. This structural arrangement makes 3-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic acid a promising candidate for further investigation in various therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the importance of benzoic acid derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications at the benzene ring and the attached functional groups can significantly alter the pharmacokinetic and pharmacodynamic profiles of these compounds. For instance, derivatives with methoxy substituents have shown enhanced bioavailability and reduced metabolic clearance, making them more suitable for clinical applications.

The tert-butoxycarbonyl (Boc) protecting group in 3-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic acid is particularly noteworthy, as it plays a critical role in peptide coupling reactions. The Boc group is stable under basic conditions but can be selectively removed under acidic conditions, allowing for precise control over peptide synthesis. This characteristic makes the compound an invaluable intermediate in the production of peptidomimetics and other bioactive peptides.

Current research in drug discovery increasingly emphasizes the use of structure-based design principles to optimize molecular interactions with biological targets. The piperidine-methoxy-benzoic acid scaffold has been explored in several preclinical studies for its potential applications in treating neurological disorders, inflammation, and metabolic diseases. The combination of these functional groups provides a rich chemical space for designing molecules with improved efficacy and reduced toxicity.

The synthesis of 3-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic acid involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These synthetic strategies ensure high yields and purity, which are essential for pharmaceutical applications.

In terms of biological activity, preliminary studies suggest that 3-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic acid may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For example, its structural similarity to known bioactive molecules has prompted investigations into its potential role as an antiviral or anti-inflammatory agent. Further preclinical studies are needed to elucidate its exact mechanism of action and therapeutic potential.

The compound’s solubility profile is another critical factor that influences its suitability for drug development. Benzoic acid derivatives often exhibit moderate solubility in water and organic solvents, which can be advantageous for formulation into oral or injectable dosage forms. Optimization of solubility through structural modifications remains an active area of research to enhance bioavailability and patient compliance.

Future directions in the study of 3-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic acid may include exploring its derivatives with different substituents to fine-tune its pharmacological properties. Computational modeling techniques can also be employed to predict binding interactions with biological targets, accelerating the drug discovery process. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications.

The growing interest in benzoic acid derivatives underscores their versatility as therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like 3-{1-(tert-Butoxycarbonyl)piperidin-3-ylmethoxy}benzoic acid are likely to play a significant role in addressing unmet medical needs. Their unique structural features offer a foundation for designing next-generation drugs with improved efficacy and safety profiles.